Methyl 2-Amino-3,3-difluoro-3-phenylpropionate Hydrochloride
Overview
Description
“Methyl 2-Amino-3,3-difluoro-3-phenylpropionate Hydrochloride” is a chemical compound with the molecular formula C10H12ClF2NO2 . It has a molecular weight of 251.66 g/mol .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula Cl.COC(=O)C(N)C(F)(F)C1=CC=CC=C1 .Scientific Research Applications
Electrochemical Fluorination
The process of electrochemical fluorination has been investigated, particularly in compounds like Methyl cinnamates, which bear structural similarities to Methyl 2-Amino-3,3-difluoro-3-phenylpropionate Hydrochloride. This research highlights the production of di- and polyfluorinated compounds, an area essential for understanding the chemical behavior and potential applications of this compound (Dmowski & Kozłowski, 1997).
Enzymatic Hydrolysis
Studies on the enzymatic hydrolysis of compounds structurally related to this compound, such as Methyl 3,3-difluoro-2-amino esters, have been conducted. This research provides valuable insights into the synthesis of D- and L-3,3-Difluoro-2-amino acids and their derivatives, crucial for understanding the biochemical applications of this compound (Ayi, Guedj, & Septe, 1995).
Asymmetric Biocatalysis
Research on asymmetric biocatalysis using compounds like S-3-amino-3-phenylpropionic acid, which shares a similar functional group with this compound, is pivotal. This study focuses on the preparation of enantiopure compounds, a critical aspect in the development of pharmaceutical intermediates (Li et al., 2013).
Synthesis of Difluorinated Pseudopeptides
The synthesis of difluorinated pseudopeptides using chiral α,α-difluoro-β-amino acids, similar in structure to this compound, has been explored. This research is significant for understanding the potential pharmaceutical applications of such compounds (Gouge, Jubault, & Quirion, 2004).
Vinylphosphonium Salt Mediated Reactions
Research into the reactions of alkyl propiolates with aminophenols or hydroxyphenols, involving compounds structurally related to this compound, provides insights into novel synthesis pathways that could be applicable to this compound (Yavari, Souri, Sirouspour, & Djahaniani, 2006).
properties
IUPAC Name |
methyl 2-amino-3,3-difluoro-3-phenylpropanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO2.ClH/c1-15-9(14)8(13)10(11,12)7-5-3-2-4-6-7;/h2-6,8H,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUYXCBNVVDUGBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(C1=CC=CC=C1)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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